Hexakis((4-pentylphenyl)ethynyl)benzene
Hexakis((4-pentylphenyl)ethynyl)benzene
Brand Name:
Vulcanchem
CAS No.:
125594-05-0
VCID:
VC0136027
InChI:
InChI=1S/C84H90/c1-7-13-19-25-67-31-43-73(44-32-67)55-61-79-80(62-56-74-45-33-68(34-46-74)26-20-14-8-2)82(64-58-76-49-37-70(38-50-76)28-22-16-10-4)84(66-60-78-53-41-72(42-54-78)30-24-18-12-6)83(65-59-77-51-39-71(40-52-77)29-23-17-11-5)81(79)63-57-75-47-35-69(36-48-75)27-21-15-9-3/h31-54H,7-30H2,1-6H3
SMILES:
CCCCCC1=CC=C(C=C1)C#CC2=C(C(=C(C(=C2C#CC3=CC=C(C=C3)CCCCC)C#CC4=CC=C(C=C4)CCCCC)C#CC5=CC=C(C=C5)CCCCC)C#CC6=CC=C(C=C6)CCCCC)C#CC7=CC=C(C=C7)CCCCC
Molecular Formula:
C84H90
Molecular Weight:
1099.6 g/mol
Hexakis((4-pentylphenyl)ethynyl)benzene
CAS No.: 125594-05-0
Main Products
VCID: VC0136027
Molecular Formula: C84H90
Molecular Weight: 1099.6 g/mol
| CAS No. | 125594-05-0 |
|---|---|
| Product Name | Hexakis((4-pentylphenyl)ethynyl)benzene |
| Molecular Formula | C84H90 |
| Molecular Weight | 1099.6 g/mol |
| IUPAC Name | 1,2,3,4,5,6-hexakis[2-(4-pentylphenyl)ethynyl]benzene |
| Standard InChI | InChI=1S/C84H90/c1-7-13-19-25-67-31-43-73(44-32-67)55-61-79-80(62-56-74-45-33-68(34-46-74)26-20-14-8-2)82(64-58-76-49-37-70(38-50-76)28-22-16-10-4)84(66-60-78-53-41-72(42-54-78)30-24-18-12-6)83(65-59-77-51-39-71(40-52-77)29-23-17-11-5)81(79)63-57-75-47-35-69(36-48-75)27-21-15-9-3/h31-54H,7-30H2,1-6H3 |
| Standard InChIKey | LTZVHPBZYRJACU-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC=C(C=C1)C#CC2=C(C(=C(C(=C2C#CC3=CC=C(C=C3)CCCCC)C#CC4=CC=C(C=C4)CCCCC)C#CC5=CC=C(C=C5)CCCCC)C#CC6=CC=C(C=C6)CCCCC)C#CC7=CC=C(C=C7)CCCCC |
| Canonical SMILES | CCCCCC1=CC=C(C=C1)C#CC2=C(C(=C(C(=C2C#CC3=CC=C(C=C3)CCCCC)C#CC4=CC=C(C=C4)CCCCC)C#CC5=CC=C(C=C5)CCCCC)C#CC6=CC=C(C=C6)CCCCC)C#CC7=CC=C(C=C7)CCCCC |
| Synonyms | 1,2,3,4,5,6-hexakis[2-(4-pentylphenyl)ethynyl]benzene |
| PubChem Compound | 145572 |
| Last Modified | Nov 11 2021 |
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